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Compound of Interest

Compound Name: PIPES-d18

Cat. No.: B1429338

Essential Safety and Handling Guide for PIPES-
d18

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling PIPES-d18. The following procedures and
recommendations are designed to ensure safe operational handling and disposal in a
laboratory setting.

PIPES-d18 (Piperazine-N,N'-bis(2-ethanesulfonic acid)-d18) is a deuterated form of the widely
used PIPES buffering agent in biochemical and molecular biology research.[1][2][3] According
to the Safety Data Sheet (SDS), PIPES-d18 is not classified as a hazardous substance.[4]
However, adherence to standard laboratory safety protocols is essential to ensure a safe
working environment.

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required to minimize exposure and
ensure safety when handling PIPES-d18.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

o Protects eyes from potential
] Safety glasses with side ) ]
Eye and Face Protection ) splashes or airborne particles.
shields or safety goggles
[S16171[8]

Prevents direct skin contact

Hand Protection Nitrile or latex gloves ) )
with the chemical.[5][8][9]

Protects clothing and skin from

Body Protection Laboratory coat ] ]
potential spills.[5][6][7]1[8][9]

Recommended when handling
i ) Type N95 (US) or type P1 (EN _ _
Respiratory Protection the solid form to avoid
143) dust masks ) ] ]
inhalation of dust particles.[10]

Physical and Chemical Properties

A summary of the known physical and chemical properties of PIPES-d18 is provided below for
easy reference.

Property Value

Chemical Formula CsD18N206S2[11][12]
Molecular Weight 320.48 g/mol [11][12]
Appearance Solid[11][12]

Melting Point >300 °C[2][11]

Purity >98%[11][12]

Isotopic Purity =98 atom % D[11][12]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
PIPES-d18 from receipt to disposal.
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Receiving and Storage

Receive Shipment

'

Inspect Container for Damage

'

Store in a Cool, Dry, Well-Ventilated Area

Begin Experiment

Preparation ¢nd Handling

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

'

Weigh Solid PIPES-d18 in a Fume Hood
or on a Benchtop

'

Prepare Solution as Required

'

Clearly Label the Solution

%t-Experiment \Q}st-Experiment
/ Disposal \

Dispose of Solid Waste in Dispose of Liquid Waste Down the Drain
Designated Non-Hazardous Waste Container with Copious Amounts of Water (if permitted)

l

Consult Institutional Waste Disposal Guidelines

Click to download full resolution via product page

Safe handling workflow for PIPES-d18.
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Disposal Plan

As PIPES-d18 is not classified as a hazardous material, disposal should follow standard
laboratory procedures for non-hazardous chemical waste.

¢ Solid Waste: Unused solid PIPES-d18 and materials contaminated with it (e.g., weigh boats,
paper towels) should be collected in a designated, labeled container for non-hazardous solid
waste.[13][14]

e Liquid Waste: Aqueous solutions of PIPES-d18 can typically be disposed of down the
sanitary sewer with ample water, provided this is in accordance with local and institutional
regulations.[13][15][16] Always confirm your institution's specific guidelines for the disposal of
non-hazardous chemical solutions.

o Empty Containers: Empty containers should be rinsed thoroughly with water before being
discarded in the regular trash.[13]

It is the responsibility of the user to ensure that waste is managed in accordance with all
applicable federal, state, and local regulations. When in doubt, consult your institution's
Environmental Health and Safety (EHS) department.[15][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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